4-(Aminomethyl)-2-nitroaniline
Cat. No. B1287375
M. Wt: 167.17 g/mol
InChI Key: VYPGEDMAENMAAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:13]1[O:14][CH2:15][CH2:16][CH2:17]1.[NH2:1][c:2]1[c:3]([N+:10](=[O:11])[O-:12])[cH:4][c:5]([C:8]#[N:9])[cH:6][cH:7]1>>[NH2:1][c:2]1[c:3]([N+:10](=[O:11])[O-:12])[cH:4][c:5]([CH2:8][NH2:9])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(N)c([N+](=O)[O-])c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NCc1ccc(N)c([N+](=O)[O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
